Cas no 1780211-98-4 (3'-Chloro-2'-fluoro-6'-methylacetophenone)

• Product Name: 3'-Chloro-2'-fluoro-6'-methylacetophenone
• CAS No: 1780211-98-4
• MF: C₉H₈ClFO
• MW: 186.610625267029
• CID: 5005836
• Update Time: 2025-10-29

3'-Chloro-2'-fluoro-6'-methylacetophenone Chemical and Physical Properties

Names and Identifiers

• 3'-Chloro-2'-fluoro-6'-methylacetophenone

• Inchi： 1S/C9H8ClFO/c1-5-3-4-7(10)9(11)8(5)6(2)12/h3-4H,1-2H3
• InChI Key： KVZZHYGTXBEHCJ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(C)=C(C(C)=O)C=1F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 183
• XLogP3: 2.7
• Topological Polar Surface Area: 17.1

Additional information on 3'-Chloro-2'-fluoro-6'-methylacetophenone

Professional Introduction to 3'-Chloro-2'-fluoro-6'-methylacetophenone (CAS No. 1780211-98-4)

3'-Chloro-2'-fluoro-6'-methylacetophenone, identified by its CAS number 1780211-98-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its unique structural motifs, exhibits a promising potential in the development of novel therapeutic agents. The presence of both chloro and fluoro substituents in its molecular framework imparts distinct electronic and steric properties, making it a valuable scaffold for further chemical modifications and biological evaluations.

The structural composition of 3'-Chloro-2'-fluoro-6'-methylacetophenone encompasses an aromatic ring substituted with a methyl group at the 6' position, a chloro group at the 3' position, and a fluoro group at the 2' position. This specific arrangement of functional groups not only enhances its reactivity but also opens up diverse possibilities for synthetic transformations. The compound's acetophenone core is a well-known pharmacophore that has been extensively explored in the synthesis of various bioactive molecules, including antiviral, anti-inflammatory, and anticancer agents.

In recent years, the pharmaceutical industry has witnessed an increasing demand for compounds that exhibit high selectivity and efficacy with minimal side effects. 3'-Chloro-2'-fluoro-6'-methylacetophenone has emerged as a compound of interest due to its potential to serve as a precursor in the synthesis of next-generation drugs. The chloro and fluoro substituents are known to influence the metabolic stability and pharmacokinetic properties of molecules, which are critical factors in drug development. Researchers have been exploring its utility in designing inhibitors targeting specific enzymes and receptors involved in various diseases.

The compound's unique electronic properties make it an attractive candidate for further derivatization. The chloro group can participate in nucleophilic substitution reactions, allowing for the introduction of diverse functional moieties, while the fluoro group can enhance lipophilicity and metabolic stability. These characteristics have led to its incorporation into numerous research projects aimed at developing novel therapeutic strategies. For instance, studies have demonstrated its potential application in the synthesis of kinase inhibitors, which are crucial in treating cancers and inflammatory disorders.

Advances in computational chemistry have also played a pivotal role in understanding the behavior of 3'-Chloro-2'-fluoro-6'-methylacetophenone. Molecular modeling techniques have been employed to predict its interactions with biological targets, providing insights into its mechanism of action. These computational studies have complemented experimental efforts, enabling researchers to design more effective derivatives with enhanced binding affinity and selectivity. The integration of experimental data with computational predictions has accelerated the discovery process, leading to faster development cycles for new drug candidates.

The synthetic pathways for obtaining 3'-Chloro-2'-fluoro-6'-methylacetophenone have been optimized to ensure high yields and purity. Multi-step synthetic routes involving palladium-catalyzed cross-coupling reactions and nucleophilic aromatic substitutions have been reported. These methods leverage the reactivity of the chloro and fluoro groups to construct complex molecular architectures efficiently. The availability of reliable synthetic protocols has facilitated its use in both academic research and industrial applications.

In conclusion, 3'-Chloro-2'-fluoro-6'-methylacetophenone (CAS No. 1780211-98-4) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and versatile reactivity make it a valuable building block for developing innovative therapeutic agents. As research continues to uncover new applications for this compound, it is expected to play an increasingly important role in addressing unmet medical needs across various therapeutic areas.